1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone

• IUPAC Name: 1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• InChI: InChI=1S/C18H25N5O3/c1-12-15(13(2)26-21-12)10-16(24)23-9-5-6-14(11-23)25-18-17(22(3)4)19-7-8-20-18/h7-8,14H,5-6,9-11H2,1-4H3
• InChI Key: WDCJIAPHMLLHKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCCC(C2)OC3=NC=CN=C3N(C)C
• Molecular Formula: C18H25N5O3
• Molecular Weight: 359.4 g/mol

Description

1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone is a useful research compound. Its molecular formula is C18H25N5O3 and its molecular weight is 359.43. The purity is usually 95%.
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Scientific Research Applications

Novel Pyrazoline and Pyrazole Derivatives

Research has been conducted on the synthesis of novel pyrazoline and pyrazole derivatives, which share structural similarities with the query compound, particularly in terms of the pyrazine component. These compounds have been studied for their potential antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial agents (Hassan, 2013).

Heterocyclic Compounds Incorporating Thiazolo and Benzimidazole Moieties

Another area of research involves the synthesis of heterocyclic compounds that incorporate thiazolo[3,2-a]benzimidazole moieties, indicating the broad interest in developing compounds with complex heterocyclic systems for various applications. These compounds have shown moderate effects against bacterial and fungal species, highlighting their potential in pharmaceutical and agrochemical research (Abdel‐Aziz et al., 2008).

Synthesis of Substituted Piperazines

The synthesis and applications of substituted piperazines, which are structurally related to the piperidinyl component of the query compound, have been explored. Such compounds serve as versatile intermediates in organic synthesis, with potential applications ranging from medicinal chemistry to material science (Clark & Elbaum, 2007).